Cas no 121640-73-1 (Pyrimidine,5-(nonyloxy)-2-(4-octylphenyl)-)
121640-73-1 structure
Product Name:Pyrimidine,5-(nonyloxy)-2-(4-octylphenyl)-
CAS No:121640-73-1
MF:C27H42N2O
MW:410.635187625885
CID:104876
PubChem ID:14533392
Update Time:2025-04-18
Pyrimidine,5-(nonyloxy)-2-(4-octylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine,5-(nonyloxy)-2-(4-octylphenyl)-
- 5-(Nonyloxy)-2-(4-octylphenyl)-pyrimidine
- 5-nonoxy-2-(4-octylphenyl)pyrimidine
- DTXSID60561364
- SCHEMBL9637547
- 5-(NONYLOXY)-2-(4-OCTYLPHENYL)PYRIMIDINE
- 121640-73-1
-
- Inchi: 1S/C27H42N2O/c1-3-5-7-9-11-13-15-21-30-26-22-28-27(29-23-26)25-19-17-24(18-20-25)16-14-12-10-8-6-4-2/h17-20,22-23H,3-16,21H2,1-2H3
- InChI Key: XYVYVOBJKZLQFT-UHFFFAOYSA-N
- SMILES: O(C1C=NC(C2C=CC(=CC=2)CCCCCCCC)=NC=1)CCCCCCCCC
Computed Properties
- Exact Mass: 410.329713967g/mol
- Monoisotopic Mass: 410.329713967g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 17
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.8
- Topological Polar Surface Area: 35Ų
Pyrimidine,5-(nonyloxy)-2-(4-octylphenyl)- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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